5-(4-bromophenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide

• Molecular Formula: C24H16BrN3O3
• Molecular Weight: 474.3 g/mol
• IUPAC Name: 5-(4-bromophenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C24H16BrN3O3/c1-14-4-5-16(24-28-22-20(31-24)3-2-12-26-22)13-18(14)27-23(29)21-11-10-19(30-21)15-6-8-17(25)9-7-15/h2-13H,1H3,(H,27,29)
• InChI Key: ZGNZKZLRWCXUOD-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)C2=NC3=C(O2)C=CC=N3)NC(=O)C4=CC=C(O4)C5=CC=C(C=C5)Br

Description

5-(4-bromophenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide, also known as BMOP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. BMOP is a type of furan carboxamide that has been shown to exhibit unique biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

5-(4-bromophenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide exerts its pharmacological effects by inhibiting various enzymes and receptors in the body. It has been shown to inhibit the activity of protein kinases, which are involved in various cellular processes such as cell growth and division. Additionally, this compound has been shown to inhibit the activity of histone deacetylases, which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been shown to exhibit unique biochemical and physiological effects. It has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been shown to exhibit neuroprotective effects in animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

5-(4-bromophenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide has several advantages for use in lab experiments. It exhibits potent inhibitory effects on various enzymes and receptors, making it a useful tool for studying various cellular processes. Additionally, this compound has been shown to exhibit low toxicity in animal models, making it a safe compound for use in lab experiments.
However, this compound also has several limitations for use in lab experiments. It is a complex compound that requires expertise in organic chemistry for synthesis. Additionally, this compound is a relatively new compound that has not been extensively studied in vivo, making it difficult to draw conclusions about its potential applications in drug discovery and development.

Future Directions

There are several future directions for research on 5-(4-bromophenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide. One potential direction is to study its potential applications in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research is needed to elucidate the mechanisms underlying its pharmacological effects. Finally, future research is needed to optimize the synthesis of this compound and to develop more efficient methods for its production.

Synthesis Methods

The synthesis of 5-(4-bromophenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide involves a multi-step process that requires expertise in organic chemistry. The first step involves the synthesis of 2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenylamine, which is then reacted with 4-bromoaniline to form the intermediate product. The final step involves the coupling of the intermediate product with furan-2-carboxylic acid to yield this compound.

Scientific Research Applications

5-(4-bromophenyl)-N-[2-methyl-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]furan-2-carboxamide has been extensively studied for its potential applications in drug discovery and development. It has been shown to exhibit potent inhibitory effects on various enzymes and receptors, making it a promising candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.